Cas no 581798-37-0 (4-bromo-N-(butan-2-yl)aniline)

4-bromo-N-(butan-2-yl)aniline structure

4-bromo-N-(butan-2-yl)aniline structure

Product Name:4-bromo-N-(butan-2-yl)aniline

CAS No:581798-37-0

Molecular Formula:C₁₀H₁₄NBr

Molecular Weight:228.129

CID:4048396

PubChem ID:43194569

4-bromo-N-(butan-2-yl)aniline Properties

Names and Identifiers

- Benzenamine, 4-bromo-N-(1-methylpropyl)-
- 4-bromo-N-(butan-2-yl)aniline
- SCHEMBL2679196
- 581798-37-0
- EN300-165002
- F97586
- 4-bromo-N-butan-2-ylaniline
- AKOS000240553
- InChIKey： LLYXRJTZUBCNHA-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H14BrN/c1-3-8(2)12-10-6-4-9(11)5-7-10/h4-8,12H,3H2,1-2H3

Computed Properties

Exact Mass: 227.03096Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 227.03096Da
Heavy Atom Count: 12
Complexity: 119
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 12Å²

4-bromo-N-(butan-2-yl)aniline Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-165002-0.05g	4-bromo-N-(butan-2-yl)aniline	581798-37-0		0.05g	$612.0	2023-05-24

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